Cas no 1394116-53-0 (rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid, trans)

• Product Name: rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid, trans
• CAS No: 1394116-53-0
• MF: C₆H₉F₂NO₂
• MW: 165.13796877861
• MDL: MFCD28390077
• CID: 5243845
• PubChem ID: 54595330
• Update Time: 2025-08-02

rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid, trans Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid
• rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid, trans

• MDL： MFCD28390077
• Inchi： 1S/C6H9F2NO2/c7-5(8)3-1-9-2-4(3)6(10)11/h3-5,9H,1-2H2,(H,10,11)/t3-,4-/m0/s1
• InChI Key： GWUOTCZXZDZSIG-IMJSIDKUSA-N
• SMILES： N1C[C@H](C(F)F)[C@@H](C(O)=O)C1

Additional information on rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid, trans

Introduction to rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid, trans (CAS No. 1394116-53-0)

rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid, trans (CAS No. 1394116-53-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group and a pyrrolidine ring, which contribute to its potential therapeutic applications.

The difluoromethyl group is a key functional moiety that imparts specific chemical and biological properties to the molecule. This group is known for its ability to modulate the reactivity and stability of organic compounds, making it an attractive feature in the design of novel drugs. The pyrrolidine ring, on the other hand, provides a flexible and conformationally diverse scaffold that can be readily functionalized to enhance the compound's pharmacological profile.

The trans configuration of the compound refers to the spatial arrangement of the substituents around the double bond. This geometric isomerism can significantly influence the compound's physical and chemical properties, as well as its biological activity. The trans form of rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid has been shown to exhibit distinct properties compared to its cis counterpart, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications. Fluorine atoms can enhance the lipophilicity and metabolic stability of drugs, while also modulating their binding affinity to target proteins. The presence of the difluoromethyl group in rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid makes it particularly suitable for such applications.

Research into the biological activity of rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid has revealed its potential as a modulator of various biological pathways. Studies have shown that this compound can interact with specific enzymes and receptors, potentially leading to therapeutic benefits in areas such as neurodegenerative diseases, cancer, and inflammatory disorders. For instance, preliminary studies have demonstrated that rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid can inhibit certain kinases involved in cancer cell proliferation and survival.

The synthesis of rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid involves several steps that require precise control over chirality and regioselectivity. One common approach involves the use of chiral catalysts or auxiliaries to achieve enantioselective synthesis. Recent advancements in asymmetric catalysis have made it possible to produce this compound with high enantiomeric purity, which is crucial for its pharmaceutical applications.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid. These studies have shown that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties make it an attractive candidate for further preclinical and clinical evaluation.

In conclusion, rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid (CAS No. 1394116-53-0) is a promising compound with potential applications in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an important subject of ongoing research in medicinal chemistry and pharmaceutical sciences. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its biological activity and potential therapeutic uses.